Cas no 58853-25-1 (2-(2,4-Dichlorophenyl)-4-methylpentanenitrile)

2-(2,4-Dichlorophenyl)-4-methylpentanenitrile structure
58853-25-1 structure
Product Name:2-(2,4-Dichlorophenyl)-4-methylpentanenitrile
CAS No:58853-25-1
MF:C12H13Cl2N
MW:242.144321203232
CID:340623
Update Time:2023-08-03

2-(2,4-Dichlorophenyl)-4-methylpentanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2,4-dichloro-a-(2-methylpropyl)-
    • Benzeneacetonitrile, 2,4-dichloro-alpha-(2-methylpropyl)-
    • 2-(2,4-Dichlorophenyl)-4-methylpentanenitrile
    • Inchi: 1S/C12H13Cl2N/c1-8(2)5-9(7-15)11-4-3-10(13)6-12(11)14/h3-4,6,8-9H,5H2,1-2H3
    • InChI Key: HFYXAVGMOXSVAJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C#N)CC(C)C)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Topological Polar Surface Area: 23.8
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